Cas no 1781913-69-6 (2H-Pyran-2-ethanamine, tetrahydro-β-methyl-)

• Product Name: 2H-Pyran-2-ethanamine, tetrahydro-β-methyl-
• CAS No: 1781913-69-6
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 5253452
• PubChem ID: 84064178
• Update Time: 2025-05-25

2H-Pyran-2-ethanamine, tetrahydro-β-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-ethanamine, tetrahydro-β-methyl-
• EN300-379463
• 2-(oxan-2-yl)propan-1-amine
• 1781913-69-6

• Inchi： 1S/C8H17NO/c1-7(6-9)8-4-2-3-5-10-8/h7-8H,2-6,9H2,1H3
• InChI Key： MSDIIEYEAUJKKR-UHFFFAOYSA-N
• SMILES： O1CCCCC1C(C)CN

Computed Properties

• Exact Mass: 143.131014166g/mol
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 0.934±0.06 g/cm3(Predicted)
• Boiling Point: 213.0±13.0 °C(Predicted)
• pka: 10.03±0.10(Predicted)

Additional information on 2H-Pyran-2-ethanamine, tetrahydro-β-methyl-

Comprehensive Overview of 2H-Pyran-2-ethanamine, tetrahydro-β-methyl- (CAS No. 1781913-69-6): Properties, Applications, and Innovations

In the ever-evolving landscape of chemical research and industrial applications, 2H-Pyran-2-ethanamine, tetrahydro-β-methyl- (CAS No. 1781913-69-6) has emerged as a compound of significant interest. This heterocyclic amine, characterized by its unique tetrahydro-β-methyl substitution, is gaining attention for its versatile properties and potential uses across multiple sectors. Researchers and industry professionals are increasingly exploring its role in pharmaceuticals, agrochemicals, and specialty materials, making it a focal point in modern synthetic chemistry.

The molecular structure of 2H-Pyran-2-ethanamine, tetrahydro-β-methyl- features a six-membered pyran ring fused with an ethanamine side chain, which is further modified by a tetrahydro-β-methyl group. This configuration imparts distinct chemical reactivity and stability, enabling its use as a building block in complex organic syntheses. Recent studies highlight its potential as an intermediate in the development of bioactive molecules, particularly in the design of novel central nervous system (CNS) targeting agents and flavor/fragrance compounds.

One of the most searched topics related to this compound revolves around its synthetic pathways and scalability. Researchers are actively investigating greener and more efficient methods to produce 2H-Pyran-2-ethanamine, tetrahydro-β-methyl-, with a focus on catalytic processes and solvent-free reactions. These efforts align with the global push toward sustainable chemistry and reduced environmental impact, addressing concerns raised by regulatory bodies and eco-conscious consumers alike.

Another area of growing interest is the compound's potential in pharmaceutical applications. Preliminary studies suggest that derivatives of 2H-Pyran-2-ethanamine, tetrahydro-β-methyl- may exhibit neuroprotective or anti-inflammatory properties, sparking curiosity in the medical research community. While clinical applications are still in early stages, the compound's structural flexibility makes it a promising candidate for drug discovery pipelines, particularly in addressing neurodegenerative diseases—a hot topic in current biomedical research.

From an industrial perspective, 2H-Pyran-2-ethanamine, tetrahydro-β-methyl- is also being evaluated for its utility in specialty polymers and advanced material science. Its ability to act as a cross-linking agent or a modifier in polymer matrices has drawn attention from manufacturers seeking to enhance material durability and performance. This aligns with the rising demand for high-performance materials in sectors like aerospace, electronics, and renewable energy technologies.

Safety and handling protocols for 2H-Pyran-2-ethanamine, tetrahydro-β-methyl- are frequently queried in professional forums. While the compound is not classified as hazardous under standard regulations, proper storage conditions (e.g., inert atmosphere, low temperature) are recommended to maintain its stability. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are commonly employed for quality control, ensuring batch-to-batch consistency—a critical factor for industrial adopters.

Looking ahead, the trajectory of 2H-Pyran-2-ethanamine, tetrahydro-β-methyl- research appears promising. Innovations in catalytic asymmetric synthesis could unlock enantiomerically pure forms of the compound, expanding its utility in chiral drug development. Additionally, collaborations between academia and industry are likely to accelerate its commercialization, particularly as interest grows in bio-based chemicals and circular economy initiatives. As the scientific community continues to unravel its full potential, this compound stands poised to make meaningful contributions across diverse fields.